Cas no 348080-99-9 ((2,6-Difluoro-3-methylphenyl)trimethylsilane)

• Product Name: (2,6-Difluoro-3-methylphenyl)trimethylsilane
• CAS No: 348080-99-9
• MF: C₁₀H₁₄F₂Si
• MW: 200.30047082901
• CID: 6797437
• PubChem ID: 69881731
• Update Time: 2025-09-28

(2,6-Difluoro-3-methylphenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoro-3-methylphenyl)trimethylsilane
• Benzene, 1,3-difluoro-4-methyl-2-(trimethylsilyl)-
• MFCD29960055
• SCHEMBL6734851
• 348080-99-9

• Inchi： 1S/C10H14F2Si/c1-7-5-6-8(11)10(9(7)12)13(2,3)4/h5-6H,1-4H3
• InChI Key： COUMBEGYMMMWHI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C(=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 200.08328331g/mol
• Monoisotopic Mass: 200.08328331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 179.4±40.0 °C(Predicted)

Additional information on (2,6-Difluoro-3-methylphenyl)trimethylsilane

(2,6-Difluoro-3-methylphenyl)trimethylsilane (CAS No. 348080-99-9): An Overview and Recent Developments

(2,6-Difluoro-3-methylphenyl)trimethylsilane (CAS No. 348080-99-9) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its 2,6-difluoro-3-methylphenyl group attached to a trimethylsilyl moiety, which imparts distinct reactivity and stability profiles.

The trimethylsilyl group in (2,6-Difluoro-3-methylphenyl)trimethylsilane serves as a powerful protecting group for functional groups such as alcohols, amines, and carboxylic acids. This property makes it an invaluable tool in organic synthesis, where it can be used to temporarily mask reactive functionalities during multi-step reactions. The ease of introduction and removal of the trimethylsilyl group via silylation and desilylation reactions, respectively, further enhances its utility in synthetic pathways.

The 2,6-difluoro-3-methylphenyl substituent in (2,6-Difluoro-3-methylphenyl)trimethylsilane introduces additional complexity and functionality to the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the electronic properties of the phenyl ring. This can lead to enhanced solubility, altered reactivity, and improved biological activity when incorporated into drug molecules. The presence of the methyl group further modulates the steric and electronic properties of the phenyl ring, making this compound particularly useful in fine chemical synthesis.

Recent research has highlighted the potential of (2,6-Difluoro-3-methylphenyl)trimethylsilane in pharmaceutical development. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antitumor activities. The unique combination of fluorine atoms and the trimethylsilyl group provides a scaffold for designing novel therapeutic agents with improved pharmacological profiles. Additionally, the compound's stability under various reaction conditions makes it suitable for use in drug discovery and development processes.

In materials science, (2,6-Difluoro-3-methylphenyl)trimethylsilane has been explored for its potential applications in polymer synthesis. The presence of the trimethylsilyl group can enhance the thermal stability and processability of polymers, while the 2,6-difluoro-3-methylphenyl substituent can introduce desirable physical properties such as increased hydrophobicity and mechanical strength. These characteristics make it a promising candidate for developing advanced materials with tailored properties for specific applications.

The synthesis of (2,6-Difluoro-3-methylphenyl)trimethylsilane typically involves several well-established methods. One common approach is the reaction of 2,6-difluoro-3-methylaniline with trimethoxysilane followed by reduction to form the desired product. Another method involves the direct silylation of 2,6-difluoro-3-methylaniline using trimethylsilyl chloride in the presence of a base such as triethylamine. Both methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In conclusion, (2,6-Difluoro-3-methylphenyl)trimethylsilane (CAS No. 348080-99-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique combination of functional groups provides a robust platform for developing novel compounds with enhanced properties and performance. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.